Cas no 1159807-08-5 (Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate)

• Product Name: Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate
• CAS No: 1159807-08-5
• MF: C₁₁H₉NaO₄
• MW: 228.176534414291
• CID: 6220449
• PubChem ID: 23708210
• Update Time: 2025-06-15

Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate Chemical and Physical Properties

Names and Identifiers

• AKOS027473660
• 1159807-08-5
• EN300-7465528
• sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate
• Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate

• Inchi： 1S/C11H10O4.Na/c1-15-11(14)10(13)7-9(12)8-5-3-2-4-6-8;/h2-7,13H,1H3;/q;+1/p-1/b10-7-;
• InChI Key： MTPYZXADYXMIJC-VEZAGKLZSA-M
• SMILES： [Na+].O=C(/C=C(/C(=O)OC)\[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 228.03985305g/mol
• Monoisotopic Mass: 228.03985305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate

Comprehensive Overview of Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate (CAS No. 1159807-08-5)

Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate (CAS No. 1159807-08-5) is a specialized organic compound with a unique structural framework, combining a phenyl group with a conjugated enolate system. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in synthesis and catalysis. The presence of the methoxy and dioxo functional groups enhances its reactivity, making it a versatile intermediate in organic transformations. Researchers are particularly interested in its role in developing novel bioactive molecules, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The compound's sodium enolate moiety is a key feature, enabling it to participate in nucleophilic addition reactions, which are critical for constructing complex molecular architectures. Its phenylbuten-2-olate backbone also contributes to its stability and solubility in polar solvents, facilitating its use in aqueous-phase reactions. This property is highly relevant in modern green chemistry initiatives, where water-based systems are prioritized to reduce environmental impact. As industries shift toward eco-friendly practices, Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate stands out as a promising candidate for sustainable chemical processes.

In recent years, the compound has been explored for its potential in drug discovery and material science. Its ability to act as a building block for heterocyclic compounds has opened doors to new therapeutic agents, particularly in antimicrobial and anti-inflammatory research. Additionally, its conjugated system lends itself to applications in organic electronics, where such structures are valued for their optoelectronic properties. These interdisciplinary applications highlight the compound's adaptability and relevance in cutting-edge scientific fields.

From a commercial perspective, Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate is available in high purity grades, catering to both academic and industrial laboratories. Suppliers often emphasize its consistent quality and batch-to-batch reproducibility, which are critical for large-scale applications. The compound's CAS No. 1159807-08-5 serves as a universal identifier, ensuring accurate sourcing and regulatory compliance. As global supply chains become more interconnected, reliable access to such specialized chemicals is essential for advancing research and development efforts.

Safety and handling protocols for this compound are well-documented, focusing on standard laboratory precautions. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. These guidelines align with broader industry trends toward responsible chemical management and workplace safety, which are increasingly prioritized by regulatory bodies and corporate stakeholders alike.

In summary, Sodium 1-methoxy-1,4-dioxo-4-phenylbut-2-en-2-olate (CAS No. 1159807-08-5) represents a multifaceted tool for modern chemistry. Its structural features and functional versatility make it invaluable across diverse applications, from pharmaceuticals to advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in synthetic and applied chemistry.